N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-(1-phenyltetrazol-5-yl)sulfanylethanamine;hydrochloride
• InChI: InChI=1S/C16H16FN5S.ClH/c17-15-9-5-4-6-13(15)12-18-10-11-23-16-19-20-21-22(16)14-7-2-1-3-8-14;/h1-9,18H,10-12H2;1H
• InChI Key: HASJOAGNEDLDDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCCNCC3=CC=CC=C3F.Cl
• Molecular Formula: C16H17ClFN5S
• Molecular Weight: 365.9 g/mol

Description

N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a selective agonist for the imidazoline I1 receptor, which plays a crucial role in regulating blood pressure and glucose metabolism.

Mechanism of Action

The imidazoline I1 receptor is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous system. The activation of this receptor leads to the inhibition of sympathetic nervous system activity, resulting in a decrease in blood pressure and an improvement in glucose metabolism. N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride selectively activates the imidazoline I1 receptor, leading to these beneficial effects.
Biochemical and Physiological Effects:
N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride has been shown to have significant biochemical and physiological effects. In animal studies, the compound has been shown to reduce blood pressure, improve glucose metabolism, and increase insulin sensitivity. Additionally, N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride is its selectivity for the imidazoline I1 receptor. This selectivity makes it a promising candidate for the development of new drugs with fewer side effects. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride. One potential direction is the development of new drugs that target the imidazoline I1 receptor for the treatment of hypertension, diabetes, and other cardiovascular diseases. Another potential direction is the investigation of the neuroprotective effects of N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride for the treatment of neurodegenerative diseases. Finally, further research is needed to optimize the synthesis method and improve the solubility of this compound for use in future experiments.

Scientific Research Applications

N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride has been extensively studied for its potential applications in the treatment of hypertension, diabetes, and other cardiovascular diseases. The compound has been shown to selectively activate the imidazoline I1 receptor, which plays a crucial role in regulating blood pressure and glucose metabolism. This selectivity makes N-(2-fluorobenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride a promising candidate for the development of new drugs with fewer side effects.